Cas no 27992-29-6 (spiro[4.5]decan-4-amine)

• Product Name: spiro[4.5]decan-4-amine
• CAS No: 27992-29-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD20694350
• CID: 4712087
• PubChem ID: 19080117
• Update Time: 2025-06-13

spiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• spiro[4.5]decan-1-amine
• spiro[4.5]decan-4-amine

• MDL： MFCD20694350
• Inchi： 1S/C10H19N/c11-9-5-4-8-10(9)6-2-1-3-7-10/h9H,1-8,11H2
• InChI Key： NKBQOEBTDKIYHY-UHFFFAOYSA-N
• SMILES： NC1CCCC21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on spiro[4.5]decan-4-amine

Research Briefing on Spiro[4.5]decan-4-amine (CAS: 27992-29-6) in Chemical Biology and Pharmaceutical Applications

The compound spiro[4.5]decan-4-amine (CAS: 27992-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The findings presented here are based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information.

Recent studies have highlighted the versatility of spiro[4.5]decan-4-amine as a scaffold in medicinal chemistry. Its spirocyclic structure imparts rigidity and stereochemical complexity, making it an attractive candidate for the development of novel bioactive molecules. Researchers have successfully synthesized derivatives of this compound, exploring its interactions with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These investigations have revealed promising pharmacological profiles, particularly in the context of central nervous system (CNS) disorders and pain management.

One of the key breakthroughs in the application of spiro[4.5]decan-4-amine involves its role as a precursor in the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in a wide range of physiological processes, and their modulation has shown potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent in vitro and in vivo studies have demonstrated that spiro[4.5]decan-4-amine derivatives exhibit high affinity and selectivity for sigma-1 receptors, with improved pharmacokinetic properties compared to existing ligands.

In addition to its therapeutic potential, spiro[4.5]decan-4-amine has also been explored for its utility in chemical biology. Its rigid structure has been leveraged in the design of molecular probes to study protein-ligand interactions and cellular signaling pathways. For instance, fluorescently labeled derivatives of this compound have been used to visualize sigma-1 receptor distribution in neuronal cells, providing valuable insights into their subcellular localization and function.

Despite these advancements, challenges remain in the optimization of spiro[4.5]decan-4-amine-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have employed computational modeling and high-throughput screening to identify optimal substituents and stereochemical configurations that enhance both efficacy and safety.

In conclusion, spiro[4.5]decan-4-amine (CAS: 27992-29-6) represents a promising scaffold in the development of novel therapeutics and chemical tools. Its unique structural features and demonstrated biological activity make it a valuable asset in the fields of medicinal chemistry and chemical biology. Continued research and collaboration between academia and industry will be essential to fully realize its potential and translate these findings into clinical applications.